N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide often involves multistep synthetic pathways that include the use of starting materials such as acetic acids, benzoyl chlorides, and various substituted benzamides. These processes are designed to create compounds with specific molecular structures aimed at achieving desired chemical and physical properties (Ravinaik et al., 2021).
Molecular Structure Analysis
Molecular structure analysis of similar compounds is conducted using techniques such as IR, 1H NMR, 13C NMR, and single-crystal X-ray diffraction. These methods help elucidate the structure, confirming the presence of specific functional groups and the overall molecular geometry, which is critical for understanding the compound's reactivity and interactions with other molecules (Şahin et al., 2012).
Chemical Reactions and Properties
The reactivity and chemical properties of compounds containing oxadiazole rings are of particular interest due to their potential applications in various fields. Studies on similar compounds have shown that they can participate in a variety of chemical reactions, including acylation, oxidation, and reactions with N- and S-nucleophilic reagents, leading to the formation of a diverse array of derivatives. This versatility makes them valuable for the synthesis of materials with specific desired properties (Stepanov et al., 2019).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, are crucial for determining the practical applications of a compound. While specific data on this compound may not be readily available, similar compounds have been shown to possess moderate thermal stabilities and specific melting points, which are essential for their handling and storage (Yu et al., 2017).
Chemical Properties Analysis
The chemical properties, such as reactivity towards various reagents, stability under different conditions, and the ability to undergo specific reactions, are critical for the application of these compounds in areas like material science, pharmaceuticals, and chemical synthesis. The study and understanding of these properties are essential for harnessing the full potential of compounds like this compound (Neel & Zhao, 2018).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClN3O3/c15-10-5-2-1-4-9(10)13-17-12(21-18-13)8-16-14(19)11-6-3-7-20-11/h1-7H,8H2,(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWFHLNJENBMYSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NOC(=N2)CNC(=O)C3=CC=CO3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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